Cas no 1261833-87-7 (2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid)

• Product Name: 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid
• CAS No: 1261833-87-7
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987014
• Update Time: 2025-06-27

2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)21-11-3-1-2-10(7-11)12-5-4-9(8-18-12)6-13(19)20/h1-5,7-8H,6H2,(H,19,20)
• InChI Key： MQSHIKPIEUSCIH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=CN=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid

Comprehensive Overview of 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid (CAS No. 1261833-87-7)

2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid (CAS No. 1261833-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core linked to a phenyl ring substituted with a trifluoromethoxy group, along with an acetic acid side chain. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting inflammation and metabolic disorders.

The growing interest in 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid is partly driven by its potential applications in drug discovery. Researchers are exploring its role as a precursor for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Its trifluoromethoxy group enhances metabolic stability and bioavailability, addressing a common challenge in medicinal chemistry. Recent studies highlight its relevance in designing selective COX-2 inhibitors, a hot topic in pain management research.

From an industrial perspective, CAS No. 1261833-87-7 is synthesized through multi-step organic reactions, often involving cross-coupling techniques like Suzuki-Miyaura or Buchwald-Hartwig reactions. These methods ensure high purity and yield, critical for scaling up production. The compound’s logP and pKa values are frequently analyzed to predict its behavior in biological systems, a key consideration for ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Environmental and regulatory aspects of 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid are also under scrutiny. With increasing demand for green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. Questions like "Is 1261833-87-7 biodegradable?" or "What are the alternatives to halogenated intermediates?" reflect current user concerns in search queries. Regulatory databases such as REACH and FDA guidelines are regularly updated to include such compounds, ensuring compliance with global safety standards.

In agrochemical applications, derivatives of 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid are investigated for their herbicidal and fungicidal properties. The trifluoromethoxy moiety’s electronegativity disrupts enzymatic processes in pests, offering a mechanism distinct from traditional pesticides. This aligns with the industry’s shift toward sustainable crop protection solutions, a trending topic in agricultural forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1261833-87-7. Peer-reviewed journals often publish spectral data to aid in compound identification, addressing common search terms such as "1261833-87-7 NMR peaks" or "HPLC method for 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid". These resources are invaluable for quality control in manufacturing.

Future research directions for 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid may focus on its enantioselective synthesis or hybrid molecule design. Combining its scaffold with biodegradable polymers could open avenues in drug delivery systems, another trending area in biomedical engineering. Collaborative efforts between academia and industry will likely accelerate its commercialization, answering queries like "Where to buy 1261833-87-7?" with verified supplier networks.

In summary, 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid (CAS No. 1261833-87-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures its continued relevance, while ongoing studies address both scientific and societal demands for safer, more efficient chemical solutions.